Cas no 899736-74-4 (5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899736-74-4
• MF: C₁₅H₁₄BrN₅OS
• MW: 392.27356004715
• CID: 5487267
• Update Time: 2025-05-20

5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(4-bromophenyl)methyl]-N-(thiophen-2-ylmethyl)triazole-4-carboxamide
• 5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H14BrN5OS/c16-11-5-3-10(4-6-11)9-21-14(17)13(19-20-21)15(22)18-8-12-2-1-7-23-12/h1-7H,8-9,17H2,(H,18,22)
• InChI Key： QWCRLOGMUZHAIE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Br)C=C2)C(N)=C(C(NCC2SC=CC=2)=O)N=N1

Additional information on 5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899736-74-4)

5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound with a molecular structure that integrates multiple pharmacophoric elements, making it a subject of significant interest in the field of medicinal chemistry. The compound, identified by its CAS number 899736-74-4, features a triazole core conjugated with amino, bromobenzyl, and thiophenylmethyl substituents. This unique arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The triazole ring in this molecule is a well-documented pharmacophore that has been extensively studied for its bioactivity. Triazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In particular, the 1H-1,2,3-triazole scaffold has shown promise in the development of antimicrobial and anti-inflammatory agents. The presence of the 5-amino group further enhances the compound's potential as a precursor for further derivatization, allowing for the introduction of additional functional moieties that could improve pharmacokinetic profiles or target specificity.

The 4-bromophenylmethyl moiety is another critical feature of this compound. Bromine substituents are often incorporated into drug candidates due to their ability to influence metabolic stability and binding affinity. The bromobenzyl group can serve as an anchor point for further chemical modifications, enabling the design of molecules with tailored biological activities. Additionally, the thiophen-2-ylmethyl group introduces a sulfur-containing heterocycle, which is known to enhance solubility and bioavailability in many therapeutic agents. Thiophenes have been widely explored in medicinal chemistry due to their structural versatility and biological efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide. Molecular docking studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. The combination of these pharmacophoric elements makes it a promising candidate for further investigation.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial assays indicate that it exhibits inhibitory activity against certain kinases, which are overexpressed in tumor cells. The triazole core appears to disrupt ATP binding pockets in these enzymes, leading to reduced proliferation rates in cancer cell lines. Furthermore, the presence of the thiophenylmethyl group may contribute to enhanced cell membrane permeability, improving drug delivery efficiency.

The 5-amino group also plays a role in modulating the compound's reactivity. It can be exploited for further derivatization through amide bond formation or condensation reactions with carboxylic acids or hydrazides. This flexibility allows chemists to fine-tune the molecule's properties by introducing additional functional groups that could enhance target specificity or reduce off-target effects.

One particularly intriguing aspect of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how small changes in the molecule's structure will affect its binding affinity and selectivity. This approach has been instrumental in developing next-generation therapeutics with improved efficacy and safety profiles.

The synthesis of 5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as azide coupling reactions followed by reduction steps to introduce the amino groups. Advanced catalytic systems have been employed to optimize these reactions while maintaining high yields and purity standards.

The incorporation of the bromobenzyl group requires careful handling due to its reactivity under various reaction conditions. However, modern synthetic methodologies have made it possible to introduce bromine substituents with high precision, minimizing unwanted side reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the triazole core and attaching it to the phenyl ring.

The final step in synthesizing this compound involves introducing the thiophenylmethyl moiety through nucleophilic substitution or other coupling strategies. These reactions must be carefully optimized to ensure regioselectivity and avoid competing pathways that could lead to impurities or reduced yields.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-amino-1-(4-bromophenyl)methyl-N-(thiophen-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide will undoubtedly play a crucial role in drug development pipelines. Their unique structural features offer a rich foundation for innovation across multiple therapeutic areas. With ongoing advancements in synthetic chemistry and computational biology, the future looks promising for harnessing such molecules for clinical applications.